Cas no 1020980-12-4 (2-(3,4-dimethoxyphenyl)-N-{2,3,7-trimethyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}acetamide)

• Product Name: 2-(3,4-dimethoxyphenyl)-N-{2,3,7-trimethyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}acetamide
• CAS No: 1020980-12-4
• MF: C₁₉H₂₁N₃O₄S
• MW: 387.452743291855
• CID: 5833662
• PubChem ID: 44017077
• Update Time: 2025-08-05

2-(3,4-dimethoxyphenyl)-N-{2,3,7-trimethyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-dimethoxyphenyl)-N-(2,3,7-trimethyl-5-oxo-[1,3]thiazolo[3,2-a]pyrimidin-6-yl)acetamide
• 2-(3,4-dimethoxyphenyl)-N-{2,3,7-trimethyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}acetamide
• AKOS024502381
• VU0638583-1
• 2-(3,4-dimethoxyphenyl)-N-(2,3,7-trimethyl-5-oxo-5H-thiazolo[3,2-a]pyrimidin-6-yl)acetamide
• 1020980-12-4
• F5243-1140

• Inchi： 1S/C19H21N3O4S/c1-10-17(18(24)22-11(2)12(3)27-19(22)20-10)21-16(23)9-13-6-7-14(25-4)15(8-13)26-5/h6-8H,9H2,1-5H3,(H,21,23)
• InChI Key： ITEGRBXAJFALDI-UHFFFAOYSA-N
• SMILES： C(NC1C(=O)N2C(C)=C(C)SC2=NC=1C)(=O)CC1=CC=C(OC)C(OC)=C1

Computed Properties

• Exact Mass: 387.12527733g/mol
• Monoisotopic Mass: 387.12527733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 743
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 106Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2-(3,4-dimethoxyphenyl)-N-{2,3,7-trimethyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}acetamide

Introduction to 2-(3,4-dimethoxyphenyl)-N-{2,3,7-trimethyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}acetamide (CAS No. 1020980-12-4)

2-(3,4-dimethoxyphenyl)-N-{2,3,7-trimethyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 1020980-12-4, belongs to a class of heterocyclic molecules that exhibit promising properties for therapeutic applications. The presence of multiple functional groups, including aromatic rings and heterocyclic moieties, makes this molecule a subject of intense research interest.

The structural framework of 2-(3,4-dimethoxyphenyl)-N-{2,3,7-trimethyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}acetamide incorporates a dimethoxyphenyl group at the C2 position and an acetamide moiety at the N-terminal. The core structure is derived from 1,3-thiazole, which is a well-known scaffold in medicinal chemistry due to its ability to interact with biological targets. Specifically, the 5H-[1,3]thiazolo[3,2-a]pyrimidin ring system provides a rich surface for functionalization and interaction with enzymes and receptors.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in developing novel therapeutics. The combination of the thiazole and pyrimidine moieties in this molecule suggests potential applications in areas such as anti-inflammatory and anticancer therapies. The dimethoxyphenyl group further enhances its pharmacological profile by contributing to lipophilicity and metabolic stability.

In vitro studies have begun to elucidate the biological significance of this compound. Initial screening assays indicate that it may exhibit inhibitory activity against certain kinases and other enzymes implicated in disease pathways. The 5-oxo group within the thiazolo[3,2-a]pyrimidin core is particularly noteworthy, as it can serve as a critical interaction point with biological targets. Furthermore, the trimethyl substitution pattern on the pyrimidine ring suggests enhanced binding affinity due to steric and electronic effects.

The synthesis of 2-(3,4-dimethoxyphenyl)-N-{2,3,7-trimethyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}acetamide presents a challenge due to its complex architecture. However, modern synthetic methodologies have made significant strides in facilitating the construction of such intricate molecules. Techniques such as multi-step organic synthesis combined with computational modeling have enabled researchers to optimize reaction pathways and improve yields.

One of the most compelling aspects of this compound is its potential for further derivatization. By modifying specific functional groups or introducing additional substituents, chemists can fine-tune its pharmacological properties. For instance, altering the acetamide moiety could lead to enhanced solubility or altered metabolic clearance rates. Similarly, modifications to the dimethoxyphenyl group might influence receptor binding affinity.

The intersection of computational chemistry and experimental pharmacology has been instrumental in advancing our understanding of this molecule. Molecular docking studies have revealed potential binding interactions with targets such as protein kinases and transcription factors. These insights have guided researchers in designing more targeted analogs with improved efficacy.

As research progresses, the therapeutic potential of 2-(3,4-dimethoxyphenyl)-N-{2,3,7-trimethyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}acetamide is expected to expand. Collaborative efforts between synthetic chemists and biologists will be crucial in translating laboratory findings into clinical applications. The compound's unique structural features make it a valuable candidate for further investigation in drug discovery programs aimed at addressing unmet medical needs.

The development of novel pharmaceuticals relies heavily on innovative molecular design principles. The case of CAS No. 1020980-12-4 exemplifies how structural complexity can be leveraged to create molecules with tailored biological activities. By combining expertise from multiple disciplines—organic chemistry، pharmacology، and computational science—researchers can unlock new therapeutic opportunities.

In conclusion，the exploration of compounds like 2-(3，4-dimethoxyphenyl)-N-{2，3，7-trimethyl－5－oxo－5H-[1，3]thiazolo[3，2-a]pyrimidin－6－yl}acetamide represents a cornerstone of modern drug discovery efforts。 Its intricate structure， coupled with promising preliminary data， positions it as a compelling subject for future research。 As methodologies continue to evolve， so too will our ability to harness such molecules for therapeutic benefit。